Cas no 54608-52-5 (2-Hydrazinylpyrazine)

• Product Name: 2-Hydrazinylpyrazine
• CAS No: 54608-52-5
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD04114555
• CID: 56620
• PubChem ID: 1487823
• Update Time: 2025-10-31

2-Hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinylpyrazine
• PYRAZIN-2-YL-HYDRAZINE
• 2-HYDRAZINOPYRAZINE
• 2-(pyrazin-2-yl)hydrazine
• 2(1H)-Pyrazinone hydrazone 3-Hydrazine pyrazine Hydrazinopyrazine Pyrazinylhydrazine
• pyrazin-2-ylhydrazine
• 1-(pyrazin-2-yl)hydrazine
• 2(1H)-Pyrazinone, hydrazone
• hydrazino pyrazine
• pyrazinyl hydrazine
• 3-hydrazinopyrazine
• zlchem 1348
• HYDRAZINOPYRAZINE
• PubChem18786
• Pyrazin-2-yl hydrazine
• PYRAZINE HYDRAZINE
• (Pyrazin-2-yl)hydrazine
• 1-(2-Pyrazinyl)hydrazine
• KSC268Q4J
• EBD1350
• ZLE0126
• IVRLZJDPKUSDCF-UHFFFAOYSA-N
• FT-0647172
• SY007518
• AMY11908
• PB12798
• 54608-52-5
• DS-1555
• AKOS000126848
• A7925
• F8880-0110
• 1793001-76-9
• CS-M3641
• BCP24603
• 2-Hydrazinopyrazine, 97%
• J-509574
• MFCD04114555
• AC-7544
• OSM-S-650
• DTXSID50363374
• SCHEMBL108576
• EN300-30894
• BP-11967
• 10X-0803
• STL558009
• DB-000346
• BBL104189
• 2-Hydrazinylpyrazine

• MDL： MFCD04114555
• Inchi： 1S/C4H6N4/c5-8-4-3-6-1-2-7-4/h1-3H,5H2,(H,7,8)
• InChI Key： IVRLZJDPKUSDCF-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CN=1)N
• BRN： 606630

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 96-117°C
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5±22.3 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 63.83000
• LogP: 0.53550

2-Hydrazinylpyrazine Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P310; P330; P501
• Hazard Category Code： 22-41-36/37/38
• Safety Instruction： 26-39-36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Hydrazinylpyrazine

Introduction to 2-Hydrazinylpyrazine (CAS No. 54608-52-5)

2-Hydrazinylpyrazine, with the chemical identifier CAS No. 54608-52-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyrazine core substituted with a hydrazine moiety, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The compound's unique structural attributes make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological targets.

The molecular structure of 2-hydrazinylpyrazine consists of a six-membered aromatic ring system containing two nitrogen atoms, which is characteristic of pyrazine derivatives. The presence of a hydrazine group (-NH₂) at the 2-position introduces reactive sites that can participate in various chemical transformations, including condensation reactions, cyclization processes, and nucleophilic substitutions. These reactions are pivotal in synthesizing more complex molecules, making 2-hydrazinylpyrazine a cornerstone in synthetic organic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in hydrazine-containing compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyrazine derivatives can exhibit antimicrobial, antiviral, and anti-inflammatory properties. Specifically, 2-hydrazinylpyrazine has been investigated for its potential role in modulating enzyme activity and inhibiting the proliferation of pathogenic microorganisms. Its ability to interact with biological targets at the molecular level makes it a promising candidate for drug discovery initiatives.

One of the most compelling aspects of 2-hydrazinylpyrazine is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel molecules with enhanced therapeutic efficacy. For instance, derivatives of 2-hydrazinylpyrazine have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The hydrazine group's capacity to form coordinate bonds with metal ions has also been exploited in designing metal-based therapeutics, which are gaining traction as alternative treatments for resistant infections.

The synthesis of 2-hydrazinylpyrazine typically involves multi-step organic reactions, often starting from readily available precursors such as pyrazole or hydrazine hydrate. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into viable pharmaceuticals, ensuring that compounds like 2-hydrazinylpyrazine can be produced at scales necessary for clinical trials and commercialization.

Recent research has also highlighted the importance of understanding the metabolic fate of hydrazine-containing compounds to ensure their safety and efficacy. Studies using computational modeling and experimental techniques have provided insights into how 2-hydrazinylpyrazine is metabolized in vivo. This knowledge is essential for optimizing drug design and predicting potential side effects, thereby accelerating the drug development pipeline.

The applications of 2-hydrazinylpyrazine extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural versatility allows it to serve as a building block for synthesizing novel polymers and coatings with unique properties. For example, researchers have incorporated derivatives of 2-hydrazinylpyrazine into conductive polymers used in electronic devices, demonstrating its potential beyond traditional medicinal applications.

In conclusion, 2-hydrazinylpyrazine (CAS No. 54608-52-5) represents a fascinating compound with far-reaching implications in chemical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, compounds like 2-hydразинилпіразин will undoubtedly play a pivotal role in advancing scientific understanding and improving human health.